Cas no 13392-26-2 (2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-)
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
- (+/-)-EPICATECHIN
- (+/-)-catechin
- (+)-catechine
- 5-oxo-1-phenyl-4,5-dihydro-1h-pyrazole-3-carboxamide
- AC1L305F
- AC1Q5BCC
- AR-1G9279
- CTK8D4745
- EINECS 229-015-2
- epicatechin
- rac-catechin
- SureCN2857386
- Catachin
- 2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
- NCGC00015215-03
- 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
- BSPBio_000713
- epi-?Catechin 3-?O-?gallate
- FT-0636422
- SB18952
- (+)-Catechin-13C3
- (-)-CATECHINHYDRATE
- BDBM50479045
- NCGC00015215-06
- SCHEMBL10001669
- 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
- NCGC00095270-02
- NCGC00015215-02
- AKOS016009549
- cis-(+/-)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- NS00079814
- catechins
- 7295-85-4
- NCGC00015215-04
- CS-0157109
- 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- Epicatechin, (+/-)-
- AB85826
- DTXSID10859304
- EpCt-pl
- NCGC00095270-01
- HMS1664H16
- trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- 13392-26-2
- Catechin (hydrate)
- C17590
- AB00513926
- MFCD00066757
- Q51617472
- 17334-50-8
- FT-0604384
- SCHEMBL19411
- MFCD00075648
- EC (C)
- Epicatechol, (-)-
- 714E3A52-14F7-4C41-BF5D-1DAA0C81FCC5
- FT-0613995
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
- CHEBI:23053
- BRD-A61899133-002-02-2
- EINECS 241-357-4
- NSC 81162
- DL-Catechin; Racemic catechin; dl-Catechin; dl-Catechol; rac-Catechin
- BS-15212
- D70844
- (?)-cis-3,3',4',5,7-Pentahydroxyflavane
- BPBio1_000785
- (+)-3,3',4',5,7-Flavanpentol
- L-Epicatechin
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- (-)-cis-3,3',4',5,7-Pentahydroxyflavane
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- cis-(1)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- Prestwick3_000817
- FT-0614024
- (-)-3,5,7,3',4'-PENTAHYDROXYFLAVAN
- CHEMBL206452
- (+)-Catechin;Cianidanol;Catechuic acid
- trans-3,3',4',5,7-Pentahydroxyflavane
- SY066787
- Luteoforol
- DTXSID70928348
- EINECS 236-471-6
- 3',4,4',5,7-Pentahydroxyflavan
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4,5,7-triol, 9CI
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4,5,7-triol
- SCHEMBL489400
- 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2h-chromene-4,5,7-triol
- LMPK12020170
- DB-050100
- DB-017858
-
- MDL: MFCD00066757
- Inchi: 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2
- InChI Key: PFTAWBLQPZVEMU-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2CC(C1C1C=CC(=C(C=1)O)O)O)O)O
Computed Properties
- Exact Mass: 290.07902
- Monoisotopic Mass: 290.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.38
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA148-200mg |
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- |
13392-26-2 | 95+% | 200mg |
81.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA148-250mg |
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- |
13392-26-2 | 95+% | 250mg |
112CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA148-5g |
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- |
13392-26-2 | 95+% | 5g |
988.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA148-1g |
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- |
13392-26-2 | 95+% | 1g |
300.0CNY | 2021-07-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X12865-250mg |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 250mg |
¥87.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X12865-1g |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 1g |
¥221.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X12865-5g |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 5g |
¥882.0 | 2024-07-18 | |
| Chemenu | CM494469-5g |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 5g |
$168 | 2022-06-13 | |
| Chemenu | CM494469-25g |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 25g |
$546 | 2022-06-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1227749-5g |
2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol |
13392-26-2 | 95% | 5g |
¥1286.00 | 2024-08-09 |
2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Related Literature
-
P. M. Dewick Nat. Prod. Rep. 1990 7 165
-
2. Plant proanthocyanidins. Part 5. Sorghum polyphenolsRaj K. Gupta,Edwin Haslam J. Chem. Soc. Perkin Trans. 1 1978 892
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
- Natural Products and Extracts Plant Extracts Plant based Nelia pillansii
- Natural Products and Extracts Plant Extracts Plant based Eysenhardtia subcoriacea
- Natural Products and Extracts Plant Extracts Plant based Dioclea guianensis
- Natural Products and Extracts Plant Extracts Plant based Allanblackia gabonensis
Additional information on 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
Introduction to 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- (CAS No. 13392-26-2) and Its Emerging Applications in Chemical Biology
The compound 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, identified by its CAS number 13392-26-2, represents a fascinating scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule belongs to the benzopyran class, a structural motif renowned for its biological activity and versatility in drug design. The presence of multiple hydroxyl groups and a phenyl substituent enhances its interactome, making it a promising candidate for modulating various biological pathways.
Recent advancements in the field of natural product-inspired drug discovery have highlighted the importance of polyhydroxylated benzopyrans in developing novel therapeutic agents. The structural framework of 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- exhibits remarkable similarity to several bioactive molecules isolated from plants and microorganisms. For instance, derivatives of benzopyran have been implicated in anti-inflammatory, antioxidant, and anticancer activities. The compound’s unique stereochemistry and functional group distribution suggest a high degree of specificity in binding to biological targets.
In the context of modern medicinal chemistry, the synthesis and functionalization of 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- have been extensively explored. Researchers have leveraged computational chemistry and machine learning algorithms to predict optimal modifications that could enhance its pharmacological properties. These efforts have led to the identification of novel analogs with improved solubility, bioavailability, and target affinity. The integration of such computational tools has accelerated the discovery pipeline for this class of compounds.
One particularly intriguing aspect of 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- is its potential role as a scaffold for developing kinase inhibitors. Kinases are pivotal enzymes in cellular signaling networks, and dysregulation of their activity is associated with numerous diseases. Studies have demonstrated that benzopyran derivatives can selectively inhibit specific kinases by interacting with their ATP-binding pockets. The hydroxyl-rich surface of 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- provides multiple hydrogen bonding opportunities with key residues in the kinase active site. This feature has been exploited to design molecules with enhanced inhibitory potency.
Moreover,the compound’s antioxidant properties have garnered attention due to the growing recognition of oxidative stress as a contributing factor in aging-related disorders and neurodegenerative diseases. The hydroxyl groups in 2H-1-Benzopyran-3,5,7-triol, particularly those at positions 3 and 5, contribute to its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. Preclinical studies have shown that analogs derived from this scaffold can mitigate oxidative stress-induced cellular damage in vitro and in vivo. These findings underscore the therapeutic potential of benzopyran-based compounds as antioxidants.
The pharmacokinetic profile of 2H-1-Benzopyran, specifically its metabolic stability and clearance pathways, has also been subjects of detailed investigation. Advanced metabolomic techniques have revealed that this compound undergoes biotransformation via multiple pathways involving cytochrome P450 enzymes. Understanding these metabolic routes is crucial for optimizing drug candidates to minimize side effects and enhance efficacy. The insights gained from these studies have informed the design of next-generation benzopyrans with improved pharmacokinetic profiles.
Recent publications have highlighted the role of benzopyrans as modulators of immune responses. The ability to modulate immune checkpoints has significant implications for immunotherapy against cancer and autoimmune diseases. Initial studies suggest that derivatives of 2H-1-Benzopyran, including those with additional hydroxyl or phenolic groups, can influence immune cell function by interacting with receptors such as TLRs (Toll-like receptors) or cytokine receptors. These interactions may lead to enhanced antitumor immunity or suppression of inflammatory responses.
The synthetic accessibility of CAS No 13392-26 further enhances its appeal as a research tool and drug development candidate. Modern synthetic methodologies allow for efficient construction of complex benzopyran scaffolds using readily available starting materials. Transition-metal-catalyzed reactions play a particularly important role in these synthetic strategies by enabling selective bond-forming steps under mild conditions. Such advances have democratized access to this class of compounds for academic and industrial researchers alike.
In conclusion,benzopyrans, exemplified by CAS No 13392, represent a structurally diverse family of molecules with immense potential in chemical biology and drug discovery programs. Their unique combination of bioactivity motifs—hydroxyl groups、aromatic rings、and heterocyclic cores—makes them versatile tools for modulating biological processes at multiple levels. Continued research into their mechanisms of action、synthetic derivatives、and pharmacological applications will undoubtedly yield novel therapeutic agents addressing unmet medical needs.
13392-26-2 (2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-) Related Products
- 970-74-1((-)-Epigallocatechin)
- 35323-91-2((+)-Epicatechin)
- 18829-70-4((-)-Catechin)
- 34620-73-0(2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3R,4S)-)
- 7295-85-4((±)-Catechin)
- 490-46-0((-)-Epicatechin)
- 487-25-2(2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-)
- 3371-27-5((-)-Gallocatechin)
- 154-23-4(Catechin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)